Cas no 60728-90-7 (4-(3,5-dinitro-1H-1,2,4-triazol-1-yl)butan-2-one)

4-(3,5-dinitro-1H-1,2,4-triazol-1-yl)butan-2-one structure
60728-90-7 structure
Product Name:4-(3,5-dinitro-1H-1,2,4-triazol-1-yl)butan-2-one
CAS No:60728-90-7
MF:C6H7N5O5
MW:229.150280237198
CID:2834937
PubChem ID:3543199
Update Time:2025-04-21

4-(3,5-dinitro-1H-1,2,4-triazol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID60393485
    • STK683004
    • ST4101750
    • 4-(3,5-dinitro-1H-1,2,4-triazol-1-yl)butan-2-one
    • 60728-90-7
    • AKOS005597428
    • 3,5-dinitro-1-(3-oxobutyl)-1,2,4-triazole
    • 4-(3,5-DINITRO-1H-1,2,4-TRIAZOL-1-YL)-2-BUTANONE
    • Inchi: 1S/C6H7N5O5/c1-4(12)2-3-9-6(11(15)16)7-5(8-9)10(13)14/h2-3H2,1H3
    • InChI Key: NYTIEZKKTYJYDU-UHFFFAOYSA-N
    • SMILES: O=C(C)CCN1C([N+](=O)[O-])=NC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 229.04471834Da
  • Monoisotopic Mass: 229.04471834Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 139Ų
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